Cas no 40279-27-4 (4H-1,2,4-Triazole, 3-methyl-5-(methylthio)-4-phenyl-)

• Product Name: 4H-1,2,4-Triazole, 3-methyl-5-(methylthio)-4-phenyl-
• CAS No: 40279-27-4
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 2826051
• PubChem ID: 1143246
• Update Time: 2025-04-21

4H-1,2,4-Triazole, 3-methyl-5-(methylthio)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(methylthio)-4-phenyl-4h-1,2,4-triazole
• methyl-3-methylthio-4-phenyl-1,2,4-triazole
• CWDAPYZTJUQYAA-UHFFFAOYSA-N
• 4H-1,2,4-Triazole, 3-methyl-5-(methylthio)-4-phenyl-
• DTXSID80360735
• SCHEMBL1562702
• SR-01000332432-1
• 40279-27-4
• 5-methyl-3-methylthio-4-phenyl-1,2,4-triazole
• SR-01000332432

• Inchi： 1S/C10H11N3S/c1-8-11-12-10(14-2)13(8)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： CWDAPYZTJUQYAA-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 205.067369g/mol
• Monoisotopic Mass: 205.067369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56Ų

Experimental Properties

• LogP: 2.3